N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-2-furamide

• IUPAC Name: N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C14H11N3O3/c1-9-15-14(20-17-9)10-4-6-11(7-5-10)16-13(18)12-3-2-8-19-12/h2-8H,1H3,(H,16,18)
• InChI Key: WJOGZFMKDNWAFF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CC=C(C=C2)NC(=O)C3=CC=CO3
• Molecular Formula: C14H11N3O3
• Molecular Weight: 269.25 g/mol

Description

1,2,4-Oxadiazoles are a class of organic compounds that contain a five-membered heterocyclic ring structure with three atoms of carbon and two heteroatoms of nitrogen and oxygen. They are known for their diverse biological activities and are frequently encountered in active pharmaceutical ingredients.

Synthesis Analysis

The synthesis of 1,2,4-oxadiazoles often involves the reaction of amidoximes with carboxylic acids and a wide range of their derivatives, including acyl chlorides, esters, aldehydes, and cyclic anhydrides of dicarboxylic acids.

Molecular Structure Analysis

The molecular structure of 1,2,4-oxadiazoles is characterized by a five-membered heterocyclic ring with an oxygen and two nitrogen atoms. They possess hydrogen bond acceptor properties due to the electronegativities of nitrogen and oxygen.

Chemical Reactions Analysis

1,2,4-Oxadiazoles can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond, which is actively employed in organic synthesis.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-oxadiazole compounds can vary widely depending on their specific structure and substituents. For example, one compound was reported to have a melting point of 133–135 °C.

Mechanism of Action

While the specific mechanism of action can vary depending on the specific compound and its biological target, some 1,2,4-oxadiazole derivatives have been recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy.

Safety and Hazards

The safety and hazards associated with 1,2,4-oxadiazole compounds can also vary widely depending on their specific structure and substituents. Some compounds are reported to be insensitive towards impact and friction.

Future Directions

The development of novel efficient and convenient methods for the synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry. They have potential applications in various fields including medicinal chemistry, materials science, and organic synthesis.